N-(2,3-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(5-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O2/c1-11-7-8-17-14(9-11)16(20-22-17)10-18(21)19-15-6-4-5-12(2)13(15)3/h4-9H,10H2,1-3H3,(H,19,21)
• InChI Key: UDINOCMBHALQST-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC=CC(=C3C)C

Description

N-(2,3-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzisoxazole derivatives and has been found to exhibit unique pharmacological properties that make it an attractive candidate for the treatment of various neurological disorders.

Mechanism of Action

DMXB-A exerts its pharmacological effects by acting as a selective agonist of the α7 nicotinic acetylcholine receptor (α7nAChR). This receptor is widely expressed in the central nervous system and is involved in various physiological processes such as learning and memory, attention, and synaptic plasticity. Activation of the α7nAChR by DMXB-A leads to the release of various neurotransmitters such as dopamine and glutamate, which play a crucial role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
DMXB-A has been found to exhibit various biochemical and physiological effects, including neuroprotection, anti-inflammatory, and antioxidant effects. The compound has been shown to protect neuronal cells from oxidative stress and reduce inflammation in the brain, which are key factors in the development of various neurological disorders.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages as a research tool, including its high potency and selectivity for the α7nAChR. However, the compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These factors need to be taken into consideration when designing experiments using DMXB-A.

Future Directions

There are several potential future directions for research on DMXB-A. One area of interest is the development of novel analogs of DMXB-A with improved pharmacological properties. Another area of interest is the investigation of the compound's potential therapeutic applications in other neurological disorders such as multiple sclerosis and traumatic brain injury. Additionally, further studies are needed to elucidate the precise mechanism of action of DMXB-A and its effects on various signaling pathways in the brain.
Conclusion:
In conclusion, DMXB-A is a synthetic compound that has shown great promise as a potential therapeutic agent for various neurological disorders. Its unique pharmacological properties and selectivity for the α7nAChR make it an attractive candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of DMXB-A involves the reaction of 2-amino-5-methylbenzisoxazole with 2,3-dimethylbenzoyl chloride in the presence of a base such as pyridine. The resulting product is then purified using column chromatography to obtain the final compound. This method has been optimized to yield DMXB-A with high purity and yield.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, schizophrenia, and Parkinson's disease. The compound has been found to exhibit potent neuroprotective and anti-inflammatory effects, which make it an attractive candidate for the treatment of these disorders.